Cas no 1279089-06-3 (8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

8-Methoxy-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one is a heterocyclic compound featuring a fused triazolopyridine core with a methoxy substituent at the 8-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The triazole ring system contributes to its stability and ability to participate in diverse chemical interactions, while the methoxy group enhances solubility and modulates electronic properties. Its well-defined molecular framework makes it a valuable intermediate for synthesizing biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and consistent performance are critical for research and industrial use.
8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one structure
1279089-06-3 structure
Product name:8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one
CAS No:1279089-06-3
MF:C7H7N3O2
MW:165.149380922318
MDL:MFCD26384048
CID:2131070
PubChem ID:67067781

8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • 8-methoxy-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • 8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • FGCFLFXNOJDGQS-UHFFFAOYSA-N
    • Z2346401081
    • 8-Methoxy-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one
    • MDL: MFCD26384048
    • Inchi: 1S/C7H7N3O2/c1-12-5-3-2-4-10-6(5)8-9-7(10)11/h2-4H,1H3,(H,9,11)
    • InChI Key: FGCFLFXNOJDGQS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CN2C(NN=C21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Topological Polar Surface Area: 53.9

8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-255966-1.0g
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
1.0g
$1057.0 2024-06-19
TRC
M335498-50mg
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3
50mg
$ 250.00 2022-06-03
TRC
M335498-10mg
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3
10mg
$ 70.00 2022-06-03
Enamine
EN300-255966-0.05g
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
0.05g
$245.0 2024-06-19
Enamine
EN300-255966-0.1g
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
0.1g
$366.0 2024-06-19
Enamine
EN300-255966-10.0g
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
10.0g
$4545.0 2024-06-19
1PlusChem
1P01C418-500mg
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
500mg
$1081.00 2023-12-25
1PlusChem
1P01C418-2.5g
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
2.5g
$2622.00 2023-12-25
A2B Chem LLC
AW43916-250mg
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
250mg
$587.00 2024-04-20
Aaron
AR01C49K-500mg
8-methoxy-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
1279089-06-3 95%
500mg
$1158.00 2025-02-09

Additional information on 8-methoxy-2H,3H-1,2,4triazolo4,3-apyridin-3-one

8-Methoxy-2H,3H-1,2,4-Triazolo[4,3-a]Pyridin-3-One (CAS No. 1279089-06-3)

8-Methoxy-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one, also known by its CAS registry number CAS No. 1279089-06-3, is a heterocyclic compound with a unique structure that combines a triazolo ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure features a methoxy group at the 8-position of the triazolo-pyridine system, which contributes to its distinct chemical properties and reactivity.

The synthesis of 8-methoxy-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one involves a multi-step process that typically begins with the preparation of intermediate compounds such as imidazole derivatives or pyridine precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored various reaction conditions, including microwave-assisted synthesis and enzymatic catalysis, to optimize the yield and purity of this compound.

In terms of applications, 8-methoxy-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one has shown promise in the development of new pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules makes it a valuable component in drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-cancer activity by inhibiting key enzymes involved in cell proliferation.

Moreover, the compound's electronic properties make it an attractive candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Its ability to undergo post-synthetic modifications further enhances its versatility in these applications. Recent research has focused on understanding the photophysical properties of this compound under different conditions to unlock its full potential in optoelectronic devices.

The structural uniqueness of CAS No. 1279089-06-3 also lends itself to applications in supramolecular chemistry. By incorporating this compound into self-assembling systems or metallo-supramolecular complexes, scientists have been able to create novel materials with tailored functionalities. These include stimuli-responsive materials that can change their properties in response to external stimuli such as light or temperature.

In conclusion, 8-methoxy-2H,3H-1,2,4-triazolo[4,3-a]pyridin-3-one (CAS No. 1279089-06-3) is a versatile compound with a wide range of applications across multiple disciplines. Its synthesis continues to be refined through innovative chemical methodologies, while its applications are expanding into new frontiers thanks to cutting-edge research efforts.

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